Cas no 401633-13-4 (4-(Trifluoroacetamido)-1,2,5-oxadiazole-3-carboxylic acid)
401633-13-4 structure
Product Name:4-(Trifluoroacetamido)-1,2,5-oxadiazole-3-carboxylic acid
CAS No:401633-13-4
MF:C5H2F3N3O4
MW:225.082291126251
CID:5653824
PubChem ID:5085710
Update Time:2023-09-20
4-(Trifluoroacetamido)-1,2,5-oxadiazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 401633-13-4
- AKOS024363610
- EN300-28274387
- 4-(trifluoroacetamido)-1,2,5-oxadiazole-3-carboxylic acid
- 4-(Trifluoroacetamido)-1,2,5-oxadiazole-3-carboxylic acid
-
- Inchi: 1S/C5H2F3N3O4/c6-5(7,8)4(14)9-2-1(3(12)13)10-15-11-2/h(H,12,13)(H,9,11,14)
- InChI Key: IHCATXUARBGSSP-UHFFFAOYSA-N
- SMILES: FC(C(NC1C(C(=O)O)=NON=1)=O)(F)F
Computed Properties
- Exact Mass: 224.99974004g/mol
- Monoisotopic Mass: 224.99974004g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 105Ų
4-(Trifluoroacetamido)-1,2,5-oxadiazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28274387-0.05g |
4-(trifluoroacetamido)-1,2,5-oxadiazole-3-carboxylic acid |
401633-13-4 | 95.0% | 0.05g |
$455.0 | 2025-03-19 | |
| Enamine | EN300-28274387-0.1g |
4-(trifluoroacetamido)-1,2,5-oxadiazole-3-carboxylic acid |
401633-13-4 | 95.0% | 0.1g |
$476.0 | 2025-03-19 | |
| Enamine | EN300-28274387-0.25g |
4-(trifluoroacetamido)-1,2,5-oxadiazole-3-carboxylic acid |
401633-13-4 | 95.0% | 0.25g |
$498.0 | 2025-03-19 | |
| Enamine | EN300-28274387-0.5g |
4-(trifluoroacetamido)-1,2,5-oxadiazole-3-carboxylic acid |
401633-13-4 | 95.0% | 0.5g |
$520.0 | 2025-03-19 | |
| Enamine | EN300-28274387-1.0g |
4-(trifluoroacetamido)-1,2,5-oxadiazole-3-carboxylic acid |
401633-13-4 | 95.0% | 1.0g |
$541.0 | 2025-03-19 | |
| Enamine | EN300-28274387-2.5g |
4-(trifluoroacetamido)-1,2,5-oxadiazole-3-carboxylic acid |
401633-13-4 | 95.0% | 2.5g |
$1063.0 | 2025-03-19 | |
| Enamine | EN300-28274387-5.0g |
4-(trifluoroacetamido)-1,2,5-oxadiazole-3-carboxylic acid |
401633-13-4 | 95.0% | 5.0g |
$1572.0 | 2025-03-19 | |
| Enamine | EN300-28274387-10.0g |
4-(trifluoroacetamido)-1,2,5-oxadiazole-3-carboxylic acid |
401633-13-4 | 95.0% | 10.0g |
$2331.0 | 2025-03-19 | |
| Enamine | EN300-28274387-1g |
4-(trifluoroacetamido)-1,2,5-oxadiazole-3-carboxylic acid |
401633-13-4 | 1g |
$541.0 | 2023-09-09 | ||
| Enamine | EN300-28274387-5g |
4-(trifluoroacetamido)-1,2,5-oxadiazole-3-carboxylic acid |
401633-13-4 | 5g |
$1572.0 | 2023-09-09 |
4-(Trifluoroacetamido)-1,2,5-oxadiazole-3-carboxylic acid Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
401633-13-4 (4-(Trifluoroacetamido)-1,2,5-oxadiazole-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent